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Compound of Interest
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Cat. No.: B1681188 Get Quote

Introduction

Sulfentrazone is a selective, soil-applied herbicide belonging to the aryl triazinone chemical

class, which functions as a protoporphyrinogen oxidase (PPO) inhibitor (Group 14).[1][2] It is

utilized for the pre-emergence control of a wide spectrum of broadleaf weeds and some

grasses in various cropping systems.[3] Conservation tillage systems, including no-till and

reduced tillage, are ecological approaches to soil management that minimize soil disturbance

and maintain crop residue on the surface.[4] These practices enhance soil health but present

unique challenges for weed management. Sulfentrazone is a valuable tool in these systems,

offering residual weed control without the need for mechanical incorporation.[3] Its efficacy,

however, is intricately linked to soil properties and environmental conditions, which differ

significantly between conventional and conservation tillage.

Mechanism of Action and Environmental Fate

Upon application, sulfentrazone is absorbed by germinating seeds and seedlings from the soil

solution. As a PPO inhibitor, it disrupts chlorophyll production in susceptible plants. The

bioavailability of sulfentrazone in the soil solution is primarily governed by soil type, organic

matter (OM), and soil pH.

Influence of Tillage on Soil Properties: Conservation tillage systems typically lead to higher

organic matter content and microbial activity in the upper soil layers compared to

conventional tillage.
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Sorption and Desorption: Sulfentrazone adsorbs to clay and organic matter fractions in the

soil. Sorption is often faster and more significant in no-till (NT) soils due to higher organic

matter content. Studies have shown that a greater proportion of applied sulfentrazone
remains sorbed in no-till soils (~35%) compared to conventional tillage soils (~20%). This

increased sorption in no-till systems can prolong the herbicide's residence time and

persistence in the soil.

Persistence and Mobility: Sulfentrazone is very persistent, with a soil half-life that can

extend to 1.5 years under certain aerobic conditions. Its water solubility is highly dependent

on pH, increasing sixteen-fold as pH rises from 6.0 to 7.5. This characteristic, combined with

its relatively weak adsorption to soil particles (Koc = 43 mL/g), gives it a high potential to

leach, particularly in permeable soils with a shallow water table.

Factors Influencing Efficacy and Crop Tolerance

The performance and safety of sulfentrazone in conservation tillage are dependent on a

complex interaction of factors.

Soil pH: This is a critical factor. As soil pH increases, sulfentrazone becomes more available

in the soil solution, which can enhance weed control but also increases the risk of crop injury.

An irrigation event with water pH greater than 7.5 can significantly increase sulfentrazone
availability and the potential for crop damage.

Soil Texture and Organic Matter: Application rates must be carefully selected based on soil

texture (coarse, medium, fine) and organic matter content. Soils with higher clay and organic

matter content adsorb more sulfentrazone, potentially reducing its immediate availability but

extending its residual activity. Application on sandy soils with less than 1% organic matter is

often discouraged.

Moisture Activation: Sulfentrazone requires adequate moisture for activation and movement

into the weed germination zone. Typically, 0.5 to 1.0 inch of rainfall or irrigation is needed

within 7 to 14 days of application. In conservation tillage, the surface residue can help retain

soil moisture, potentially aiding in herbicide activation. If timely moisture is not received,

weed control may be reduced.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crop Residue: Heavy crop residue in no-till systems can intercept the herbicide spray,

potentially reducing the amount that reaches the soil surface. However, this residue also

conserves moisture, which is crucial for activation.

Crop Stress: Crop injury can be more pronounced under stressful conditions such as cool

temperatures, disease pressure, or excessive moisture.

Quantitative Data Summary
Table 1: Recommended Sulfentrazone Application Rates (4SC/39.6% SC Formulation) in

Soybeans for Conservation Tillage Rates are indicative and should be confirmed with product

labels. Rates are influenced by soil pH, with lower rates used in soils with pH >7.0.

Soil Texture Organic Matter (%)
Application Rate (fl.
oz./acre)

Coarse <1.5 4.5 - 6.0

1.5 - 3.0 6.0 - 8.0

>3.0 8.0 - 10.1

Medium <1.5 6.0 - 8.0

1.5 - 3.0 8.0 - 10.1

>3.0 10.1 - 12.0

Fine <1.5 8.0

1.5 - 3.0 10.1

>3.0 12.0

(Source: Data compiled from

product labels for

Sulfentrazone 39.6% SC and

4SC formulations)

Table 2: Comparative Effects of Tillage Systems on Sulfentrazone Soil Behavior
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Parameter
Conventional
Tillage (CT)

No-Tillage (NT) /
Conservation
Tillage

Key Findings

Sorption Lower sorption rates.
Faster and greater

sorption.

Sorption is positively

correlated with higher

soil organic matter

content typical of NT

systems.

Adsorbed Herbicide

~20% of applied

sulfentrazone

remained sorbed.

~35% of applied

sulfentrazone

remained sorbed.

Greater retention in

NT soils.

Desorption
More reversible

desorption.

Hysteretic (less

reversible) desorption.

Reduced availability

for degradation in NT

systems.

Persistence
Shorter residence

time.

Prolonged residence

time.

Higher sorption and

lower desorption in NT

soils may increase

persistence.

Mineralization
Low (<2.1% over 77

days).

Low (<2.1% over 77

days).

Suggests poor

adaptability of native

microbial populations

to degrade

sulfentrazone,

regardless of tillage

system.

Visualizations
Caption: Logical workflow for sulfentrazone application in conservation tillage.
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Caption: Factors influencing sulfentrazone bioavailability and outcomes.

Experimental Protocols
Protocol 1: Field Trial for Efficacy and Crop Tolerance Assessment in a No-Till System

1.0 Objective: To evaluate the weed control efficacy and crop tolerance of various rates of

sulfentrazone applied pre-emergence in a continuous no-till cropping system.

2.0 Materials:

Certified crop seed (e.g., soybean).
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Sulfentrazone 4SC formulation.

Tank-mix partners (e.g., glyphosate for burndown), if applicable.

Non-ionic surfactant (NIS) or other adjuvants as required.

CO2-pressurized backpack sprayer with appropriate nozzles (e.g., flat-fan).

Quadrat (e.g., 0.25 m²).

Weed and crop biomass drying oven.

Scale (accurate to 0.01 g).

3.0 Experimental Design:

The experiment should be established as a randomized complete block design (RCBD)

with four replications.

Individual plot size: e.g., 3 meters wide by 10 meters long.

Treatments should include a non-treated weedy check, a weed-free check (maintained by

hand weeding), and multiple rates of sulfentrazone (e.g., 240, 360, 480 g a.i. ha⁻¹).

4.0 Procedure:

4.1 Site Preparation: Select a field with a known history of no-till management and uniform

weed pressure.

4.2 Herbicide Application:

Calibrate the sprayer to deliver a consistent volume (e.g., 10-15 gallons per acre).

Apply treatments pre-emergence to the crop and weeds, typically within 3 days of

planting. If existing weeds are present, tank-mix with a non-selective burndown

herbicide.

Record environmental conditions at the time of application (temperature, humidity, wind

speed).
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4.3 Data Collection:

Crop Injury: Visually assess crop injury (stunting, chlorosis, necrosis) at 14, 28, and 42

days after application (DAA) using a scale of 0% (no injury) to 100% (crop death).

Weed Control: Visually assess percent control of dominant weed species at the same

intervals as crop injury, comparing to the non-treated check.

Weed Density and Biomass: At 56 DAA, place the quadrat at two random locations

within each plot. Count the number of individuals of each weed species within the

quadrat. Clip all weeds at the soil surface, place in a labeled paper bag, dry at 60°C to a

constant weight, and record the dry weight.

Crop Yield: At crop maturity, harvest the center rows of each plot and adjust the seed

weight to a standard moisture content to determine yield (e.g., kg/ha ).

5.0 Data Analysis:

Subject all data (phytotoxicity, weed control, biomass, yield) to Analysis of Variance

(ANOVA).

Use a mean separation test (e.g., Fisher's Protected LSD or Tukey's HSD at α=0.05) to

determine significant differences among treatment means.
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Caption: Experimental workflow for a field efficacy and crop tolerance trial.

Protocol 2: Assessment of Sulfentrazone Persistence in Soil Under Conservation Tillage
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1.0 Objective: To determine the dissipation rate and calculate the field half-life (DT50) of

sulfentrazone in a conservation tillage system.

2.0 Materials:

Field trial established as in Protocol 1.

Soil probe (2.5 cm diameter).

Sample bags and cooler with ice packs.

Analytical laboratory equipment: High-Performance Liquid Chromatography (HPLC)

system, solvents (e.g., acetonitrile, water), solid-phase extraction (SPE) cartridges,

analytical balance, centrifuge.

Certified analytical standard of sulfentrazone.

3.0 Procedure:

3.1 Soil Sampling:

Collect baseline soil samples from the plot area before herbicide application.

Following application, collect soil samples from each plot at predetermined intervals: 0,

1, 3, 7, 14, 30, 45, 60, and 90 days after application.

For each plot, collect 10-15 soil cores from the 0-15 cm depth, combine them in a clean

bucket to form a composite sample, and mix thoroughly.

Place a subsample (~500g) in a labeled bag, store immediately in a cooler, and transfer

to a freezer (-20°C) for storage until analysis.

3.2 Sample Preparation and Extraction:

Air-dry soil samples and sieve through a 2-mm screen.

Extract a known weight of soil (e.g., 50 g) with an appropriate solvent mixture (e.g.,

acetonitrile:water).
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Use sonication or mechanical shaking to ensure efficient extraction.

Centrifuge the sample and collect the supernatant.

Clean up the extract using SPE cartridges to remove interfering compounds.

Concentrate the final extract to a known volume before analysis.

3.3 HPLC Analysis:

Analyze the extracts for sulfentrazone concentration using an HPLC system equipped

with a suitable detector (e.g., UV or MS/MS).

Prepare a calibration curve using the certified analytical standard to quantify the

sulfentrazone concentration in the soil samples (µg g⁻¹).

4.0 Data Analysis:

Plot the mean sulfentrazone concentration against time for each treatment.

Determine the dissipation kinetics. Sulfentrazone dissipation often follows first-order

reaction kinetics.

Calculate the half-life (DT50) using the formula: DT50 = 0.693 / k, where 'k' is the

dissipation rate constant derived from the slope of the line when the natural log of the

concentration is plotted against time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sulfentrazone Herbicide | Minnesota Department of Agriculture [mda.state.mn.us]

2. researchgate.net [researchgate.net]

3. cdms.net [cdms.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-custom-synthesis
https://www.mda.state.mn.us/sulfentrazone-herbicide
https://www.researchgate.net/publication/223766289_Weed_management_with_sulfentrazone_and_flumioxazin_in_no-tillage_soybean_Glycine_max
http://www.cdms.net/ldat/ldH49000.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Sulfentrazone sorption, desorption, and mineralization in soils from two tillage systems |
Weed Science | Cambridge Core [cambridge.org]

To cite this document: BenchChem. [Application Notes: Efficacy of Sulfentrazone in
Conservation Tillage Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681188#investigating-the-efficacy-of-sulfentrazone-
in-conservation-tillage-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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